Cas no 2229125-57-7 (tert-butyl 2-(fluorosulfonyl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(fluorosulfonyl)methylpiperidine-1-carboxylate
• CAS No: 2229125-57-7
• MF: C₁₁H₂₀FNO₄S
• MW: 281.344205856323
• CID: 6188813
• PubChem ID: 165869417
• Update Time: 2025-06-18

tert-butyl 2-(fluorosulfonyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(fluorosulfonyl)methylpiperidine-1-carboxylate
• tert-butyl 2-[(fluorosulfonyl)methyl]piperidine-1-carboxylate
• 2229125-57-7
• EN300-1893086

• Inchi： 1S/C11H20FNO4S/c1-11(2,3)17-10(14)13-7-5-4-6-9(13)8-18(12,15)16/h9H,4-8H2,1-3H3
• InChI Key： NXZWPVGRQFWXIM-UHFFFAOYSA-N
• SMILES： S(CC1CCCCN1C(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 281.10970745g/mol
• Monoisotopic Mass: 281.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 2-(fluorosulfonyl)methylpiperidine-1-carboxylate

Tert-Butyl 2-(Fluorosulfonyl)Methylpiperidine-1-Carboxylate: A Comprehensive Overview

Tert-butyl 2-(fluorosulfonyl)methylpiperidine-1-carboxylate is a highly specialized compound in the field of organic chemistry, known for its unique structure and potential applications in various industries. This compound, with the CAS registry number 2229125-57-7, has garnered significant attention due to its intricate combination of functional groups and structural features.

The compound's name is quite descriptive, providing insights into its key components. The tert-butyl group, a bulky alkyl substituent, plays a crucial role in the molecule's stability and reactivity. This group is attached to a piperidine ring, which is a six-membered saturated cyclic amine. Piperidine derivatives are widely studied for their applications in medicinal chemistry and pharmaceuticals.

Among the substituents on the piperidine ring, the fluorosulfonyl group stands out as a key functional moiety. Fluorine-containing sulfonyl groups are known for their electron-withdrawing properties, which can significantly influence the compound's reactivity and pharmacokinetics. This feature makes them valuable in drug design, particularly in optimizing bioavailability and target binding affinity.

The methyl group attached to the piperidine ring introduces additional steric hindrance, which can affect the molecule's conformation and interactions with biological systems. Piperidine-based compounds are often explored for their potential as scaffolds in drug discovery, leveraging their versatile chemistry and structural diversity.

Finally, the carboxylate group at the piperidine nitrogen imparts ionizable properties to the molecule. This functionality is particularly useful in pharmaceuticals, where it can influence the compound's solubility, absorption, and overall pharmacokinetic profile.

Tert-butyl 2-(fluorosulfonyl)methylpiperidine-1-carboxylate has been studied in various contexts, including its synthesis, characterization, and applications. Recent studies have focused on optimizing the synthetic routes to achieve higher yields and purities, which are critical for its potential use in drug development.

One of the most promising avenues for this compound is its application as a building block in organic synthesis. Its unique combination of functional groups makes it a valuable intermediate in the construction of complex molecules, particularly those with sulfur-containing motifs.

Furthermore, research has explored the role of fluorosulfonyl-substituted piperidine derivatives in biochemical assays and enzymatic studies. These investigations aim to uncover potential biological activities that could be harnessed for therapeutic purposes.

In the realm of medicinal chemistry, tert-butyl 2-(fluorosulfonyl)methylpiperidine-1-carboxylate has shown promise as a lead compound in the development of new drugs. Its structural features, including the bulky tert-butyl group and the electron-withdrawing fluorosulfonyl substituent, make it an attractive candidate for targeting specific biological pathways.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the molecular interactions of this compound with various biological targets. These studies are instrumental in guiding its rational design and optimization for pharmaceutical applications.

Tert-butyl 2-(fluorosulfonyl)methylpiperidine-1-carboxylate also exhibits interesting photophysical properties, which have been explored in the context of materials science and photonics. Its potential as a component in light-sensitive materials could open up new avenues for its application beyond traditional pharmaceutical uses.

Overall, tert-butyl 2-(fluorosulfonyl)methylpiperidine-1-carboxylate represents an exciting frontier in organic chemistry, with applications spanning drug discovery, material science, and beyond. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers seeking to push the boundaries of chemical innovation.